(5-(((4-(3,4-Dimethoxyphenyl)thiazol-2-yl)thio)methyl)furan-2-yl)(pyrrolidin-1-yl)methanone

• IUPAC Name: [5-[[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]sulfanylmethyl]furan-2-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C21H22N2O4S2/c1-25-17-7-5-14(11-19(17)26-2)16-13-29-21(22-16)28-12-15-6-8-18(27-15)20(24)23-9-3-4-10-23/h5-8,11,13H,3-4,9-10,12H2,1-2H3
• InChI Key: SUBZLPSRKVJRBO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)SCC3=CC=C(O3)C(=O)N4CCCC4)OC
• Molecular Formula: C21H22N2O4S2
• Molecular Weight: 430.5 g/mol

Description

(5-(((4-(3,4-Dimethoxyphenyl)thiazol-2-yl)thio)methyl)furan-2-yl)(pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C21H22N2O4S2 and its molecular weight is 430.54. The purity is usually 95%.
BenchChem offers high-quality (5-(((4-(3,4-Dimethoxyphenyl)thiazol-2-yl)thio)methyl)furan-2-yl)(pyrrolidin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5-(((4-(3,4-Dimethoxyphenyl)thiazol-2-yl)thio)methyl)furan-2-yl)(pyrrolidin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Compound Synthesis and Characterization

A compound closely related to the specified chemical, 4-(3,4-Dimethoxyphenyl)-3,6-dimethyl-2-phenyl-3,4-dihydroquinolin-1(2H)-yl)methanone, was synthesized using commercial reagents through a sequence of Povarov cycloaddition reaction/N-furoylation processes. This derivative was characterized through IR, 1H, 13C-NMR, and X-ray diffraction data, displaying therapeutic properties such as anticancer, antibacterial, antifungal, anti-inflammatory, and immunological modulator effects (Bonilla-Castañeda, Villamizar-Mogotocoro, & Kouznetsov, 2022).

Biological Activity and Docking Studies

Novel Pyrazoline derivatives, including those with structures similar to the compound , were synthesized using microwave irradiation methods. These compounds were characterized and evaluated for their antiinflammatory and antibacterial activities. Some compounds, such as 4b and 4e, exhibited high in vivo antiinflammatory activity. Molecular docking results indicated potential benefits of these compounds as templates for antiinflammatory activity (Ravula, Babu, Manich, Rika, Chary, & Ch, 2016).

Structural Analysis and DFT Study

Compounds with structural similarities, such as methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate and (2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(pyrrolidin-1-yl)methanone, were synthesized and confirmed by FTIR, 1H and 13C NMR spectroscopy, and mass spectrometry. The molecular structures were calculated using density functional theory (DFT) and compared with the X-ray diffraction values. The conformational analysis revealed that molecular structures optimized by DFT are consistent with the crystal structures determined by single-crystal X-ray diffraction (Huang et al., 2021).

Antimicrobial and Antioxidant Activities

Derivatives containing pyrazole moieties, similar in structure to the queried compound, were synthesized and characterized. These compounds exhibited moderate antibacterial and antioxidant activities. The synthesized compounds were further analyzed using DFT and molecular docking analysis to understand their biological activities (Lynda, 2021).